5-Hydroxymethylflucloxacillin

Description

5-Hydroxymethylflucloxacillin is a major metabolite of flucloxacillin, a synthetic penicillin antibiotic used to treat staphylococcal infections . Flucloxacillin is associated with a high incidence of drug-induced liver injury (DILI) . Adverse reactions to flucloxacillin are believed to arise through the covalent modification of proteins, leading to an immune reaction . Studies indicate that both flucloxacillin and its 5-hydroxymethyl metabolite can modify plasma proteins by targeting the same lysine residues .

Research suggests that 5-Hydroxymethylflucloxacillin may play a significant role in flucloxacillin-induced liver toxicity . In silico docking studies have shown a strong binding affinity between 5-Hydroxymethylflucloxacillin and HLA-B*57:01, a human leukocyte antigen allele associated with increased susceptibility to flucloxacillin-DILI . Furthermore, the biliary concentration of 5-Hydroxymethylflucloxacillin is high, and its plasma concentrations increase steadily, suggesting it could be a main risk compound for DILI .

Similar to flucloxacillin, 5-Hydroxymethylflucloxacillin can form adducts with proteins, potentially leading to hypersensitivity reactions . These drug-protein adducts may act as neoantigens, triggering T-cell activation and contributing to the immune-mediated liver injury observed in some patients . Another related compound is flucloxacillin penicilloic acid, also a metabolite of flucloxacillin, but studies suggest it may not cause liver toxicity despite having a high binding affinity to HLA-B*57:01 .

• CAS No.: 75524-31-1
• Product Name: 5-Hydroxymethylflucloxacillin
• Molecular Formula: C19H16ClFN3O6S Na
• Molecular Weight: 468.87 22.99
• IUPAC Name: (2S,5R,6R)-6-[[3-(2-chloro-6-fluorophenyl)-5-(hydroxymethyl)-1,2-oxazole-4-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Standard InChI: InChI=1S/C19H17ClFN3O6S/c1-19(2)14(18(28)29)24-16(27)13(17(24)31-19)22-15(26)11-9(6-25)30-23-12(11)10-7(20)4-3-5-8(10)21/h3-5,13-14,17,25H,6H2,1-2H3,(H,22,26)(H,28,29)/t13-,14+,17-/m1/s1
• Standard InChIKey: ZUBWLMQDPXVIGD-JKIFEVAISA-N
• SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C3=C(ON=C3C4=C(C=CC=C4Cl)F)CO)C(=O)O)C
• Canonical SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C3=C(ON=C3C4=C(C=CC=C4Cl)F)CO)C(=O)O)C
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: 5-Hydroxymethyl Flucloxacillin; (2S,5R,6R)-6-[[[3-(2-Chloro-6-fluorophenyl)-5-(hydroxymethyl)-4-isoxazolyl]carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• PubChem Compound: 64708
• Last Modified: Apr 15 2024